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If an ammonia leak or exposure occurs, follow these critical first steps to ensure safety.

Immediate Actions for Ammonia I.eak

Action Step Key Details

Evacuate the Area Move away immediately. Stay upwind and uphill as ammonia is
heavier than air [1].

Alert Others & Call Notify personnel and call local emergency services (e.g., fire
Emergency Services department) or your site's hazardous materials (hazmat) team [1].
Seek Medical Attention Required for any exposure symptoms (coughing, eye irritation,

shortness of breath) [1].

Do Not Attempt Only trained professionals with proper Personal Protective Equipment
Containment (PPE) should handle spills [1].

First Aid Procedures Water is the most critical treatment for ammonia exposure. Begin decontamination

immediately while waiting for advanced medical services [2].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s1551835?utm_src=pdf-body
https://www.smolecule.com/products/s1551835?utm_src=pdf-interest
https://berg-group.com/blog/emergency-preparedness-101-how-to-respond-to-ammonia-spills/
https://berg-group.com/blog/emergency-preparedness-101-how-to-respond-to-ammonia-spills/
https://berg-group.com/blog/emergency-preparedness-101-how-to-respond-to-ammonia-spills/
https://berg-group.com/blog/emergency-preparedness-101-how-to-respond-to-ammonia-spills/
https://www.mda.state.mn.us/first-aid-information-anhydrous-ammonia-exposure
https://www.smolecule.com/products/s1551835?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Ammonia Exposure First Aid Protocol

Ammonia Exposure Incidena

Gnhalation Exposure) (Skin Contaca

Flush exposed skin Immediately flush eyes for If conscious and able to swallow,
horoughly with water at least 15 minutes give water or milk to drink

Move to fresh air 6

Administer oxygen if available If clothing is frozen to skin, Remove contact lenses Do NOT induce vomitin
If breathing stopped, perform artificial respiration thaw with water before removal if safe to do so 9

Perform all steps
while waiting for EM

Contact Emergency Medical Services

Click to download full resolution via product page

Understanding Ammonia Exposure Limits

Adherence to occupational exposure limits is crucial for risk assessment and ensuring a safe working

environment.

Ammonia Gas Exposure Limits [3]

Limit
Agency Exposure Limit Type Time Frame
(ppm)
OSHA PEL (Permissible Exposure Limit) 50 ppm 8-hour Time-Weighted Average (TWA)
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Limit

Agency Exposure Limit Type Time Frame
(ppm)

NIOSH REL (Recommended Exposure 25 ppm 10-hour TWA

Limit)
NIOSH Ceiling 35 ppm Should not be exceeded beyond 15
minutes
ACGIH  TLV (Threshold Limit Value) 25 ppm 8-hour TWA
Key Definitions:

e PEL (OSHA): Legal limit for worker exposure in the U.S. [4].

¢ REL (NIOSH): Recommended limit, often more conservative than PEL.

e TLV (ACGIH): Industry best-practice guideline.

¢ IDLH (Immediately Dangerous to Life or Health): 300 ppm. This level is immediately dangerous
and requires highly reliable respiratory protection [4] [5].

Monitoring & Detection Methodologies

Researchers can employ these techniques for environmental monitoring of ammonia gas.

1. Active Denuder Sampling (CEH DELTA System)

¢ Principle: Uses a coated glass tube to capture gaseous ammonia from an air stream drawn by a
pump, while aerosols pass through to a downstream filter [6].
¢ Methodology:
o Coating: Denuder tubes are coated internally with an acid (e.g., citric acid) to capture basic
ammonia gas.
o Sampling: Air is pulled through the denuder at a low, stable flow rate for a set period (e.g., 1
week to 1 month).
o Analysis: The denuder is extracted in the lab to quantify the captured ammonia.
e Best For: Accurate, long-term regional monitoring and validation of passive samplers [6].

2. Passive Diffusion Sampling (CEH ALPHA Sampler)

¢ Principle: Relies on molecular diffusion of ammonia gas to a collector, without an active pump,
making it low-cost and simple [6].
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e Methodology:
o Deployment: Multiple replicate samplers are mounted on a support at breathing height (~1.5
m).
o Exposure: Samplers are left for a defined period (e.g., 1 month).
o Analysis: The collector is analyzed to determine the time-averaged ammonia concentration.
e Best For: High-sensitivity, broad-scale monitoring with minimal infrastructure [6].

Ammonia Monitoring Method Selection

G\mmonia Monitoring NeecD

What is the primary need?

Priority: Accuracy| Priority: Cost/Scale Priority: Immediate Data

High-accuracy reference data Broad-scale, low-cost screening Real-time leak detection
for long-term trends across multiple locations and personal exposure alerts

Use Active Denuder System Use Passive Sampler Use Electronic Sensors
(CEH DELTA) (CEH ALPHA) (Electrochemical/IR)

Click to download full resolution via product page

Proactive Safety & Preparedness

Preventing incidents requires robust preparation and training.

¢ Develop an Emergency Response Plan (ERP): Prepare and regularly practice a plan that includes
evacuation routes, designated muster points, and procedures for reporting leaks [1].

¢ Invest in Training: Ensure all personnel are trained in ammonia hazards, safe handling, the use of
emergency equipment (PPE, gas detectors), and basic first aid procedures, including CPR [1].

e Maintain Emergency Equipment: Ensure safety showers, eye wash stations, and appropriate
respiratory protection (e.qg., full facepiece air-purifying respirators) are readily available and regularly
inspected [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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